benzyl (2S)-azetidine-2-carboxylate, trifluoroacetic acid
Overview
Description
Benzyl (2S)-azetidine-2-carboxylate, trifluoroacetic acid, commonly referred to as BACTA, is a chiral carboxylic acid. It is a versatile molecule with a wide range of applications in the chemical and pharmaceutical industries. BACTA is a key intermediate in the synthesis of many pharmaceutical compounds, and is also used in the development of new drugs. Its unique properties make it an ideal starting material for the synthesis of complex molecules.
Mechanism of Action
BACTA acts as a chelating agent, binding to metal ions and forming a complex. This complex is then able to interact with other molecules, such as proteins and enzymes, and can affect their structure and function. BACTA is also able to interact with other molecules in the body, such as hormones and neurotransmitters, and can affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of BACTA are still being studied. It is known that BACTA can interact with proteins and enzymes, and can affect their structure and function. In addition, BACTA has been shown to interact with hormones and neurotransmitters, and can affect their activity. BACTA has also been shown to have antioxidant activity, and may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using BACTA in laboratory experiments include its high purity, ease of synthesis, and low cost. BACTA is also highly soluble in water, making it easy to use in a variety of laboratory experiments. However, BACTA is toxic and should be handled with caution. In addition, BACTA can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.
Future Directions
Future research on BACTA could focus on its potential applications in drug development. BACTA could be used to study the structure and function of proteins and enzymes, as well as their interactions with drugs. In addition, BACTA could be used to study the effects of environmental pollutants on human health. Finally, BACTA could be used to study the effects of drugs on the body and to develop new drugs.
Synthesis Methods
BACTA can be synthesized from the reaction of a carboxylic acid chloride and an azetidine-2-carboxylic acid derivative in the presence of trifluoroacetic acid (TFA). The reaction is typically carried out in a sealed vessel at room temperature. The reaction yields a high yield of BACTA, with typically over 95% purity.
Scientific Research Applications
BACTA has been used in a wide range of scientific research applications. It has been used to study the structure and function of proteins and enzymes, as well as to study the effects of drugs on the body. BACTA has also been used to study the effects of environmental pollutants on human health. In addition, BACTA has been used as a model compound for the development of new drugs, as well as for the synthesis of complex molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl (2S)-azetidine-2-carboxylate, trifluoroacetic acid involves the reaction of benzyl azetidine-2-carboxylate with trifluoroacetic acid.", "Starting Materials": [ "Benzyl azetidine-2-carboxylate", "Trifluoroacetic acid" ], "Reaction": [ "Add benzyl azetidine-2-carboxylate to a reaction flask", "Add trifluoroacetic acid to the reaction flask", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
77856-46-3 |
Product Name |
benzyl (2S)-azetidine-2-carboxylate, trifluoroacetic acid |
Molecular Formula |
C13H14F3NO4 |
Molecular Weight |
305.2 |
Purity |
95 |
Origin of Product |
United States |
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